Cas no 5448-13-5 ( )

• Product Name: &nbsp
• CAS No: 5448-13-5
• MF: C₈H₉I₂NO₂
• MW: 404.97150683403
• CID: 941502
• PubChem ID: 226726
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2,5-diiodo-4-methyl-1H-pyrrole-3-carboxylate
• 2,5-diiodo-4-methyl-pyrrole-3-carboxylic acid ethyl ester
• 2,5-Dijod-4-methyl-pyrrol-3-carbonsaeure-aethylester
• AC1L5EZ1
• AC1Q64C9
• AG-K-89038
• AR-1I8185
• CTK5A1237
• NSC17440
• SureCN9409372
• DS-010977
• DTXSID20280564
• SCHEMBL9409372
• 5448-13-5
• NSC-17440
•  

• Inchi： 1S/C8H9I2NO2/c1-3-13-8(12)5-4(2)6(9)11-7(5)10/h11H,3H2,1-2H3
• InChI Key： WBTKKELHKSKSRS-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(C(=O)OCC)=C(N1)I

Computed Properties

• Exact Mass: 404.87137
• Monoisotopic Mass: 404.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 2.218
• Boiling Point: 444.3°C at 760 mmHg
• Flash Point: 222.5°C
• Refractive Index: 1.664
• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives